![molecular formula C8H12N4O2 B1476105 (3-Azidoazetidin-1-yl)(tetrahydrofuran-2-yl)methanone CAS No. 2098079-85-5](/img/structure/B1476105.png)
(3-Azidoazetidin-1-yl)(tetrahydrofuran-2-yl)methanone
Overview
Description
(3-Azidoazetidin-1-yl)(tetrahydrofuran-2-yl)methanone is a useful research compound. Its molecular formula is C8H12N4O2 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Applications
A study by Rajasekaran et al. (2006) synthesized novel 1-[2-(1H-tetrazol-5-yl)ethyl]-1H-benzo[d][1,2,3]triazoles and evaluated their in vitro antibacterial and antifungal activities. The compounds exhibited moderate antibacterial activity against Bacillus subtilis and antifungal activity against Candida albicans (Rajasekaran, Murugesan, & Anandarajagopal, 2006).
Analysis of Azepane Isomers in Designer Drugs
Nakajima et al. (2012) identified and analyzed azepane isomers of AM-2233 and AM-1220, along with an inhibitor of fatty acid amide hydrolase, in unregulated drugs found in the Tokyo area. Their study provides insight into the detection and analysis of novel compounds in commercial products (Nakajima et al., 2012).
Role of Carbonyl Groups in Cycloaddition Reactions
Zanirato (2002) investigated the role of the carbonyl group in intermolecular 1,3-cycloaddition of azido(2-heteroaryl)methanones with activated olefins, which may offer insights into the reactivity and applications of compounds containing azido and carbonyl functional groups (Zanirato, 2002).
Properties
IUPAC Name |
(3-azidoazetidin-1-yl)-(oxolan-2-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O2/c9-11-10-6-4-12(5-6)8(13)7-2-1-3-14-7/h6-7H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AETAABZHZIAZRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)N2CC(C2)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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